Cas no 77867-13-1 (5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine)

5-Nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a nitro group at the 5-position and a prop-2-yn-1-ylsulfanyl moiety at the 2-position. This structure combines the electron-withdrawing properties of the nitro group with the reactivity of the alkyne-functionalized thioether, making it a versatile intermediate in organic synthesis. The nitro group enhances electrophilic reactivity, while the propargyl sulfide moiety offers potential for click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, particularly in pharmaceutical and agrochemical research. The compound's stability under standard conditions ensures reliable handling and storage.

5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine structure

77867-13-1 structure

Product Name:5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine

CAS No:77867-13-1

MF:C₈H₆N₂O₂S

MW:194.210440158844

MDL:MFCD09152764

CID:4658930

PubChem ID:20558637

Update Time:2025-07-02

5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-nitro-2-(2-propynylsulfanyl)pyridine
- 5-nitro-2-prop-2-ynylsulfanylpyridine
- MFCD09152764
- 2-propargylthio-5-nitropyridine
- 5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine
- CDA86713
- AKOS005071539
- SCHEMBL11323276
- NKFUQQMUNDFNHX-UHFFFAOYSA-N
- 5-Nitro-2-(prop-2-yn-1-ylthio)pyridine
- AB-0720
- CS-0360841
- 77867-13-1
- MDL： MFCD09152764
- Inchi： 1S/C8H6N2O2S/c1-2-5-13-8-4-3-7(6-9-8)10(11)12/h1,3-4,6H,5H2
- InChI Key： NKFUQQMUNDFNHX-UHFFFAOYSA-N
- SMILES： C1(SCC#C)=NC=C([N+]([O-])=O)C=C1

Computed Properties

Exact Mass: 194.01499861g/mol
Monoisotopic Mass: 194.01499861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 84Å²

Experimental Properties

Melting Point: 102-104°

5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine Security Information

HazardClass：IRRITANT

5-nitro-2-(prop-2-yn-1-ylsulfanyl)pyridine Pricemore >>

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